Cas no 10033-63-3 (1H-PYRAZOLE-4-CARBONITRILE, 3-AMINO-5-(TRIFLUOROMETHYL)-)

• Product Name: 1H-PYRAZOLE-4-CARBONITRILE, 3-AMINO-5-(TRIFLUOROMETHYL)-
• CAS No: 10033-63-3
• MF: C₅H₃F₃N₄
• MW: 176.099330186844
• CID: 3232821
• PubChem ID: 85519445
• Update Time: 2025-04-21

1H-PYRAZOLE-4-CARBONITRILE, 3-AMINO-5-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-4-CARBONITRILE, 3-AMINO-5-(TRIFLUOROMETHYL)-
• EN300-383839
• AT30558
• 5-amino-4-cyano-3-trifluoromethylpyrazole
• SCHEMBL20142124
• 5-Amino-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
• RFIIQPPDSFFCSM-UHFFFAOYSA-N
• 10033-63-3

• Inchi： 1S/C5H3F3N4/c6-5(7,8)3-2(1-9)4(10)12-11-3/h(H3,10,11,12)
• InChI Key： RFIIQPPDSFFCSM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(N)=NN1)(F)F

Computed Properties

• Exact Mass: 176.030981g/mol
• Monoisotopic Mass: 176.030981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 176.1g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 78.5Ų